![molecular formula C15H13ClN2O B7471067 (4-chlorophenyl)-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)methanone](/img/structure/B7471067.png)
(4-chlorophenyl)-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)methanone
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Overview
Description
(4-chlorophenyl)-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)methanone, also known as Compound A, is a synthetic compound that has been extensively studied for its potential use in scientific research applications. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of (4-chlorophenyl)-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)methanone A is not fully understood, but it is believed to work by disrupting the function of certain enzymes in the body. This disruption can lead to the inhibition of cancer cell growth and other biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of immune responses, and the regulation of lipid metabolism. These effects make it a promising compound for further research.
Advantages and Limitations for Lab Experiments
One advantage of using (4-chlorophenyl)-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)methanone A in lab experiments is its ability to inhibit cancer cell growth. This makes it a valuable tool for cancer research. However, one limitation is the lack of understanding of its mechanism of action, which can make it difficult to design experiments that fully explore its potential uses.
Future Directions
There are several future directions for research on (4-chlorophenyl)-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)methanone A. One area of research could be to further explore its potential use in cancer research. Other areas of research could include investigating its potential use in the treatment of other diseases, such as autoimmune disorders or metabolic disorders. Additionally, research could be conducted to better understand its mechanism of action and to develop more effective synthesis methods.
Synthesis Methods
The synthesis of (4-chlorophenyl)-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)methanone A involves the reaction of 4-chlorobenzaldehyde with 3,4-dihydro-2H-1,5-naphthyridine in the presence of a base catalyst. The resulting product is then subjected to further reactions to yield this compound A.
Scientific Research Applications
(4-chlorophenyl)-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)methanone A has been studied extensively for its potential use in scientific research applications. One area of research that has shown promise is in the field of cancer research. Studies have shown that this compound A has the potential to inhibit the growth of cancer cells, making it a promising candidate for further research.
properties
IUPAC Name |
(4-chlorophenyl)-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O/c16-12-7-5-11(6-8-12)15(19)18-10-2-3-13-14(18)4-1-9-17-13/h1,4-9H,2-3,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPVVMGUMMZCOHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC=N2)N(C1)C(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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